1-tert-Butoxy-3-Methylcyclohexene

• CAS No.: 40648-24-6
• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 3-methyl-1-[(2-methylpropan-2-yl)oxy]cyclohexene
• InChI: InChI=1S/C11H20O/c1-9-6-5-7-10(8-9)12-11(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key: LNFFARVHBDBDOX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(=C1)OC(C)(C)C

Description

1-tert-Butoxy-3-Methylcyclohexene is an organic compound characterized by a cyclohexene ring substituted with a tert-butoxy group and a methyl group

Preparation Methods

The synthesis of 1-tert-Butoxy-3-Methylcyclohexene typically involves the alkylation of 3-methylcyclohexene with tert-butyl alcohol in the presence of an acid catalyst. The reaction conditions often include elevated temperatures and the use of a solvent to facilitate the reaction. Industrial production methods may involve continuous flow reactors to optimize yield and efficiency.

Chemical Reactions Analysis

1-tert-Butoxy-3-Methylcyclohexene undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using agents like ozone, leading to the formation of various oxygenated products.

Reduction: Reduction reactions can convert the double bond in the cyclohexene ring to a single bond, forming saturated derivatives.

Substitution: The tert-butoxy group can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include ozone for oxidation and hydrogen gas with a catalyst for reduction. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-tert-Butoxy-3-Methylcyclohexene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving the modification of biological molecules.

Industry: It is used in the production of polymers and other materials due to its reactivity and structural properties.

Mechanism of Action

The mechanism of action of 1-tert-Butoxy-3-Methylcyclohexene involves its interaction with various molecular targets. The tert-butoxy group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and stability. The cyclohexene ring provides a rigid framework that can affect the compound’s overall behavior in chemical reactions.

Comparison with Similar Compounds

1-tert-Butoxy-3-Methylcyclohexene can be compared with other substituted cyclohexenes, such as:

1-tert-Butyl-3-Methylcyclohexene: Similar in structure but with a tert-butyl group instead of a tert-butoxy group.

3-Methylcyclohexene: Lacks the tert-butoxy group, resulting in different reactivity and applications.

1-tert-Butoxycyclohexene: Similar but without the methyl group, affecting its chemical properties and uses. The uniqueness of this compound lies in the combination of the tert-butoxy and methyl groups, which confer specific reactivity and stability characteristics.